2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide

• Molecular Formula: C21H16Cl4N2O3S
• Molecular Weight: 518.2 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(2,4-dichlorophenyl)methyl]amino]-N-(2,3-dichlorophenyl)acetamide
• InChI: InChI=1S/C21H16Cl4N2O3S/c22-15-10-9-14(18(24)11-15)12-27(31(29,30)16-5-2-1-3-6-16)13-20(28)26-19-8-4-7-17(23)21(19)25/h1-11H,12-13H2,(H,26,28)
• InChI Key: OPTSAHSSPDVOAB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC2=C(C=C(C=C2)Cl)Cl)CC(=O)NC3=C(C(=CC=C3)Cl)Cl

Description

2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide, also known as DPA, is a chemical compound that has been widely used in scientific research due to its potential therapeutic properties. DPA belongs to the family of acetanilide derivatives and has been shown to have anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The exact mechanism of action of 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide has also been shown to modulate the activity of certain ion channels involved in pain transmission, such as TRPV1 and Nav1.7.
Biochemical and Physiological Effects:
2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide in lab experiments is its well-established safety profile. 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide has been extensively studied in animal models and has been shown to have no significant adverse effects. However, one limitation of using 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide. One area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain. Another area of interest is its potential use in the treatment of inflammatory disorders, such as rheumatoid arthritis. Further studies are needed to fully elucidate the mechanism of action of 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide involves the reaction of 2,3-dichloroaniline with 2,4-dichlorobenzyl chloride in the presence of a base. The resulting product is then treated with phenylsulfonyl chloride and acetic anhydride to yield the final product, 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide.

Scientific Research Applications

2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,3-dichlorophenyl)acetamide has also been shown to have analgesic properties by modulating the activity of certain ion channels involved in pain transmission.